Cas no 1157551-02-4 (4-{(5-Methyl-1H-pyrazol-4-yl)methylamino}phenol)

• Product Name: 4-{(5-Methyl-1H-pyrazol-4-yl)methylamino}phenol
• CAS No: 1157551-02-4
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD19982500
• CID: 4573864
• Update Time: 2025-05-22

4-{(5-Methyl-1H-pyrazol-4-yl)methylamino}phenol Chemical and Physical Properties

Names and Identifiers

• 4-{[(5-methyl-1H-pyrazol-4-yl)methyl]amino}phenol
• Phenol, 4-[[(3-methyl-1H-pyrazol-4-yl)methyl]amino]-
• 4-{(5-Methyl-1H-pyrazol-4-yl)methylamino}phenol

• MDL： MFCD19982500
• Inchi： 1S/C11H13N3O/c1-8-9(7-13-14-8)6-12-10-2-4-11(15)5-3-10/h2-5,7,12,15H,6H2,1H3,(H,13,14)
• InChI Key： QSTMBNRKWLIAGA-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(NCC2=CNN=C2C)C=C1

Additional information on 4-{(5-Methyl-1H-pyrazol-4-yl)methylamino}phenol

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4-{(5-Methyl-1H-pyrazol-4-yl)methylamino}phenol

The compound CAS No. 1157551-02-4, also known as 4-{(5-Methyl-1H-pyrazol-4-yl)methylamino}phenol, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug discovery and material science. In this article, we will delve into the structural properties, synthesis methods, pharmacological activities, and potential applications of this compound.

Chemical Structure and Properties

The molecular structure of 4-{(5-Methyl-1H-pyrazol-4-yl)methylamino}phenol consists of a phenol group attached to a methylamino-substituted pyrazole ring. The pyrazole ring is a five-membered heterocycle containing two nitrogen atoms, which contributes to the compound's stability and reactivity. The methyl group attached to the pyrazole ring further enhances the molecule's versatility, making it a valuable building block in organic synthesis.

Synthesis and Characterization

The synthesis of CAS No. 1157551-02-4 involves a multi-step process that typically begins with the preparation of the pyrazole derivative. Recent studies have explored novel synthetic pathways to improve yield and purity, leveraging advanced catalytic methods and green chemistry principles. The characterization of this compound is carried out using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy, ensuring precise structural elucidation.

Pharmacological Activities

4-{(5-Methyl-1H-pyrazol-4-yl)methylamino}phenol has demonstrated remarkable pharmacological properties in recent research studies. It has shown potential as an anti-inflammatory agent, with studies indicating its ability to inhibit key inflammatory pathways. Additionally, this compound exhibits antioxidant activity, making it a candidate for applications in neurodegenerative diseases and oxidative stress-related conditions.

Applications in Drug Discovery

The unique combination of structural features in CAS No. 1157551-02-4 positions it as a promising lead compound in drug discovery efforts. Its ability to interact with various biological targets makes it a valuable tool in the development of therapies for chronic diseases such as cancer, diabetes, and cardiovascular disorders. Researchers are actively exploring its potential as a modulator of enzyme activity and receptor binding.

Safety and Environmental Considerations

As with any chemical compound, understanding the safety profile of 4-{(5-Methyl-1H-pyrazol-4-yl)methylamino}phenol is crucial for its responsible use. Preliminary toxicity studies indicate that it exhibits low toxicity at therapeutic doses, but further research is needed to fully assess its long-term effects. Additionally, environmental impact assessments are being conducted to ensure sustainable practices in its production and application.

In conclusion, CAS No. 1157551-02-4, or 4-{(5-Methyl-1H-pyrazol-4-yl)methylamino}phenol, represents a significant advancement in chemical research with broad implications for medicine and materials science. Its versatile structure, coupled with emerging insights into its pharmacological properties, underscores its potential to contribute to groundbreaking discoveries in the coming years.

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